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molecular formula C16H18BrNO B8394946 (5-Bromo-1H-indol-3-yl)-(2,2,3,3-tetramethyl-cyclopropyl)-methanone

(5-Bromo-1H-indol-3-yl)-(2,2,3,3-tetramethyl-cyclopropyl)-methanone

Cat. No. B8394946
M. Wt: 320.22 g/mol
InChI Key: AADOZDAHALZBDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07560481B2

Procedure details

A mixture of 5-bromoindole (5.0 g. 26 mmol), ethylmagnesium bromide (1.0 M solution in THF, 31 mL, 31 mmol), zinc chloride (1.0 M solution in Et2O, 31 mL, 31 mmol) and the product of Example 1A (38 mmol) in 100 mL of dichloromethane was processed as described in Example 1B to provide the title compound (3.1 g, 9.8 mmol, 38% yield). MS (DCI/NH3) m/z 321, 322 (M+H)+.
Name
5-bromoindole
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethylmagnesium bromide
Quantity
31 mL
Type
reactant
Reaction Step One
Name
zinc chloride
Quantity
31 mL
Type
catalyst
Reaction Step One
Name
product
Quantity
38 mmol
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
38%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.C([Mg]Br)C.[CH3:15][C:16]1([CH3:24])[C:18]([CH3:20])([CH3:19])[CH:17]1[C:21](Cl)=[O:22]>ClCCl.[Cl-].[Zn+2].[Cl-]>[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[C:5]2[C:21]([CH:17]1[C:18]([CH3:20])([CH3:19])[C:16]1([CH3:24])[CH3:15])=[O:22] |f:4.5.6|

Inputs

Step One
Name
5-bromoindole
Quantity
5 g
Type
reactant
Smiles
BrC=1C=C2C=CNC2=CC1
Name
ethylmagnesium bromide
Quantity
31 mL
Type
reactant
Smiles
C(C)[Mg]Br
Name
zinc chloride
Quantity
31 mL
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]
Step Two
Name
product
Quantity
38 mmol
Type
reactant
Smiles
CC1(C(C1(C)C)C(=O)Cl)C
Step Three
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C2C(=CNC2=CC1)C(=O)C1C(C1(C)C)(C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 9.8 mmol
AMOUNT: MASS 3.1 g
YIELD: PERCENTYIELD 38%
YIELD: CALCULATEDPERCENTYIELD 37.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.